Cas no 18979-80-1 (Phenol, 4-(propylthio)-)

• Product name: Phenol, 4-(propylthio)-
• CAS No: 18979-80-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 1383684
• PubChem ID: 15268941

Phenol, 4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(propylthio)-
• 4-propylsulfanylphenol
• 18979-80-1
• SCHEMBL3720925
• 4-(Propylsulfanyl)phenol
• DTXSID00570738
• AKOS010261376
• E77574
• AS-80634

• Inchi： InChI=1S/C9H12OS/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H3
• InChI Key： SPWHEQZSUUTOHK-UHFFFAOYSA-N
• SMILES： CCCSC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers